Cas no 2116-84-9 (1,1,1,5,5,5-Hexamethyl-3-phenyl-3-((trimethylsilyl)oxy)trisiloxane)

• Product Name: 1,1,1,5,5,5-Hexamethyl-3-phenyl-3-((trimethylsilyl)oxy)trisiloxane
• CAS No: 2116-84-9
• MF: C₁₅H₃₂O₃Si₄
• MW: 372.754788398743
• MDL: MFCD00053665
• CID: 42487
• PubChem ID: 253660967
• Update Time: 2026-05-14

1,1,1,5,5,5-Hexamethyl-3-phenyl-3-((trimethylsilyl)oxy)trisiloxane Chemical and Physical Properties

Names and Identifiers

• Phenyltris(trimethylsiloxy)silane
• Tris(trimethylsiloxy)phenylsilane
• 1,1,1,5,5,5-Hexamethyl-3-phenyl-3-(trimethylsilyloxy)trisiloxane
• trimethyl-[phenyl-bis(trimethylsilyloxy)silyl]oxysilane
• 2.2.6.6-tetramethyl-4-phenyl-4-trimethylsiloxy-2.4.6-trisila-3.5-dioxaheptane
• Dow 556 Fluid
• Dow Corning 556
• methylphenylpolysiloxane
• phenyl dimethicone
• Phenyl trimethicone
• Polyphenylmethyl siloxane
• Silicone DC 556
• UNII-DR0K5NOJ4R
• Phenyltris(trimethylsilyloxy)silane
• 1,1,1,5,5,5-hexamethyl-3-phenyl-3-((trimethylsilyl)oxy)trisiloxane
• Phenyl-tris(trimethylsiloxy)silane
• S3QI0ZXT5X
• Phenyltris(trimethylsiloxyl)silane
• Methyl phenyl polysiloxane
• Trisiloxane, 1,1,1,5,5,5-hexamethyl-3-phenyl-3-[(trimethylsilyl)
• 1,1,1,5,5,5-Hexamethyl-3-phenyl-3-((trimethylsilyl)oxy)trisiloxane

• MDL： MFCD00053665
• Inchi： 1S/C15H32O3Si4/c1-19(2,3)16-22(17-20(4,5)6,18-21(7,8)9)15-13-11-10-12-14-15/h10-14H,1-9H3
• InChI Key： LINXHFKHZLOLEI-UHFFFAOYSA-N
• SMILES： [Si](C1C([H])=C([H])C([H])=C([H])C=1[H])(O[Si](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])(O[Si](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])O[Si](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 372.14300
• Monoisotopic Mass: 372.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 27.7

Experimental Properties

• Density: 0.921 g/mL at 20 °C(lit.)
• Melting Point: -102°C
• Boiling Point: 80°C/1mmHg(lit.)
• Flash Point: 127°C
• Refractive Index: n20/D 1.437
• PSA: 27.69000
• LogP: 4.38700

1,1,1,5,5,5-Hexamethyl-3-phenyl-3-((trimethylsilyl)oxy)trisiloxane Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on 1,1,1,5,5,5-Hexamethyl-3-phenyl-3-((trimethylsilyl)oxy)trisiloxane

Professional Introduction to Compound with CAS No. 2116-84-9 and Product Name: 1,1,1,5,5,5-Hexamethyl-3-phenyl-3-((trimethylsilyl)oxy)trisiloxane

The compound with the CAS number 2116-84-9 and the product name 1,1,1,5,5,5-Hexamethyl-3-phenyl-3-((trimethylsilyl)oxy)trisiloxane represents a significant advancement in the field of organosilicon chemistry. This trisiloxane derivative is characterized by its unique structural features, which include a hexamethyl group and a phenyl substituent at the 3-position, along with a trimethylsilyl oxygen moiety. These structural elements contribute to its remarkable chemical properties and make it a valuable material in various industrial and research applications.

One of the most notable aspects of this compound is its stability under a wide range of conditions. The presence of multiple methyl groups enhances its thermal stability, making it suitable for high-temperature applications. Additionally, the phenyl group introduces electronic properties that can be exploited in organic synthesis and material science. The trimethylsilyl oxygen functionality further adds to its versatility by providing a reactive site for further chemical modifications.

In recent years, there has been growing interest in organosilicon compounds due to their potential applications in pharmaceuticals, agrochemicals, and advanced materials. The compound 1,1,1,5,5,5-Hexamethyl-3-phenyl-3-((trimethylsilyl)oxy)trisiloxane has been extensively studied for its role as an intermediate in the synthesis of more complex molecules. Its ability to undergo selective reactions while maintaining structural integrity makes it an invaluable tool for chemists.

Recent research has highlighted the compound's utility in the development of novel polymers and coatings. The siloxane backbone provides excellent mechanical strength and chemical resistance, making it ideal for applications where durability is paramount. Furthermore, the phenyl group can be used to introduce specific functionalities that enhance adhesion or compatibility with other materials.

The trimethylsilyl oxygen moiety has also been explored for its potential in pharmaceutical applications. Silyl ethers are known for their ability to stabilize reactive intermediates and improve the bioavailability of drugs. By incorporating this group into the trisiloxane structure, researchers have been able to develop new compounds with enhanced pharmacological properties.

Another area where this compound has shown promise is in organic electronics. The combination of thermal stability and electronic tunability makes it an attractive candidate for use in organic light-emitting diodes (OLEDs) and other electronic devices. The phenyl group can be used to fine-tune the energy levels of the compound, allowing for precise control over its electronic behavior.

Environmental considerations have also been taken into account in the development of this compound. Efforts have been made to ensure that its synthesis and application do not have adverse effects on the environment. This includes optimizing reaction conditions to minimize waste and using green chemistry principles wherever possible.

The future prospects for 1,1,1,5,5,5-Hexamethyl-3-phenyl-3-((trimethylsilyl)oxy)trisiloxane are vast. As research continues to uncover new applications and synthetic pathways, this compound is likely to play an even greater role in various scientific and industrial fields. Its unique combination of stability, reactivity, and versatility makes it a cornerstone of modern organosilicon chemistry.